Cas no 1379333-71-7 (2-Chloro-6-ethoxyaniline)

• Product Name: 2-Chloro-6-ethoxyaniline
• CAS No: 1379333-71-7
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 5083994
• PubChem ID: 20377843
• Update Time: 2025-06-14

2-Chloro-6-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethoxyaniline
• F73957
• 1379333-71-7
• BS-44737
• SCHEMBL3791890
• EN300-1295438
• 2-Chloro-6-ethoxyaniline

• Inchi： 1S/C8H10ClNO/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5H,2,10H2,1H3
• InChI Key： HKZCDUWEZAWMSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N)OCC

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Chloro-6-ethoxyaniline

Comprehensive Analysis of 2-Chloro-6-ethoxyaniline (CAS No. 1379333-71-7): Properties, Applications, and Industry Trends

2-Chloro-6-ethoxyaniline (CAS No. 1379333-71-7) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates and agrochemical synthesis. This chlorinated aniline derivative features a unique molecular structure combining an ethoxy group and a chloro substituent, making it valuable for precision chemical reactions. Researchers and manufacturers frequently search for terms like "2-Chloro-6-ethoxyaniline synthesis", "CAS 1379333-71-7 applications", and "aniline derivative suppliers", reflecting its industrial relevance.

The compound’s physicochemical properties include a molecular weight of 171.62 g/mol and a distinct melting point range (often cited between 45-50°C). Its solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO) facilitates its use in cross-coupling reactions, a topic trending in green chemistry discussions. Recent studies highlight its potential in catalyzed amination processes, aligning with the industry’s shift toward sustainable methodologies. Environmental concerns have also spurred interest in biodegradable aniline derivatives, positioning 1379333-71-7 as a candidate for eco-friendly modifications.

In pharmaceuticals, 2-Chloro-6-ethoxyaniline serves as a precursor for heterocyclic compounds with biological activity. Searches for "drug intermediate synthesis" and "CAS 1379333-71-7 in medicinal chemistry" underscore its importance. The compound’s electron-rich aromatic ring enables Pd-catalyzed transformations, a technique gaining traction due to its efficiency in API (Active Pharmaceutical Ingredient) production. Innovations in flow chemistry further enhance its utility, reducing waste and improving yield—a key focus for cost-sensitive manufacturers.

Agrochemical applications leverage 2-Chloro-6-ethoxyaniline’s reactivity to develop crop protection agents. With rising global demand for high-efficiency pesticides, queries like "aniline derivatives in agriculture" and "chloroethoxy aniline fungicides" dominate niche forums. The compound’s role in synthesizing systemic herbicides aligns with the push for precision farming solutions. Regulatory trends emphasizing low-residue formulations have also increased scrutiny on intermediates like 1379333-71-7, driving research into cleaner production pathways.

From a market perspective, CAS No. 1379333-71-7 is part of the broader fine chemicals sector, projected to grow at 5.8% CAGR (2023–2030). Suppliers highlight its high-purity grades (>98%) to meet stringent industry standards. Analytical techniques such as HPLC and GC-MS are critical for quality control, with users often searching for "2-Chloro-6-ethoxyaniline purity analysis". Storage recommendations typically advise cool, dry conditions to prevent degradation, a detail frequently queried by logistics professionals.

Emerging trends include the integration of AI-driven retrosynthesis tools to optimize routes for 2-Chloro-6-ethoxyaniline production. Startups are exploring enzyme-catalyzed methods to reduce reliance on traditional catalysts, resonating with circular economy principles. Additionally, patent filings related to 1379333-71-7 have surged, particularly in photocatalysis applications—a hotspot in academic literature.

In summary, 2-Chloro-6-ethoxyaniline (CAS No. 1379333-71-7) exemplifies the intersection of tradition and innovation in specialty chemicals. Its versatility across pharmaceuticals, agrochemicals, and material science ensures sustained demand, while evolving synthetic strategies address environmental and efficiency challenges. For researchers, staying updated on patent landscapes and process intensification techniques is essential to leverage this compound’s full potential.